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Compound of Interest

Compound Name: (S)-(+)-2-Pentanol

Cat. No.: B1587225

An In-depth Technical Guide to (S)-(+)-2-Pentanol

Introduction

(S)-(+)-2-Pentanol, also known as (S)-sec-amyl alcohol, is a chiral secondary alcohol with
significant applications across various scientific and industrial fields. Its unique stereochemistry
makes it a valuable chiral building block in the synthesis of enantiomerically pure compounds,
which is particularly crucial in the development of pharmaceuticals and agrochemicals.[1] This
guide provides a comprehensive overview of the physical and chemical properties of (S)-(+)-2-
Pentanol, detailed experimental protocols for property determination, and insights into its
applications, tailored for researchers, scientists, and professionals in drug development.

Physical and Chemical Properties

(S)-(+)-2-Pentanol is a colorless, clear liquid with a characteristic odor.[1][2] It is a flammable
liquid and vapor.[3][4] The physical and chemical properties are summarized in the tables
below.

General and Physical Properties

This table summarizes the key physical identification and property data for (S)-(+)-2-Pentanol.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1587225?utm_src=pdf-interest
https://www.benchchem.com/product/b1587225?utm_src=pdf-body
https://www.benchchem.com/product/b1587225?utm_src=pdf-body
https://www.chemimpex.com/products/39441
https://www.benchchem.com/product/b1587225?utm_src=pdf-body
https://www.benchchem.com/product/b1587225?utm_src=pdf-body
https://www.benchchem.com/product/b1587225?utm_src=pdf-body
https://www.chemimpex.com/products/39441
https://grokipedia.com/page/2-Pentanol
https://www.fishersci.com/store/msds?partNumber=AAL09314&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://nextsds.com/sds/en/281331501258436/2-pentanol
https://www.benchchem.com/product/b1587225?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
CAS Number 26184-62-3 (1115116171
Molecular Formula CsH120 (116171181
Molecular Weight 88.15 g/mol [11[61[9]
Appearance Colorless clear liquid [1]

Boiling Point 118-119 °C [1][8][10][11]
Melting Point -50°Cto-73°C [21[51181[12]
Density 0.81-0.812 g/mL at 25 °C [11[2]15]118]1[10]

Refractive Index (n2°/D)

1.406

[8I110][11]

Optical Rotation ([0]2°/D)

+12° to +15° (neat)

[1]

Water Solubility

45 g/L (for 2-Pentanol)

[5]

Safety and Hazard Information

This table outlines the key safety and hazard data associated with (S)-(+)-2-Pentanol.
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Property Value Reference(s)
Flash Point 33-34 °C (91.4-93.2 °F) [2][4][12]
Autoignition Temperature 649 °F (343 °C)

H226: Flammable liquid and
vapor. H332: Harmful if

GHS Hazard Statements inhaled. H315: Causes skin [4119][13][14]
irritation. H335: May cause

respiratory irritation.

P210: Keep away from
heat/sparks/open flames/hot
GHS Precautionary surfaces. P261: Avoid
: [41[9][13]
Statements breathing vapors. P280: Wear
protective gloves/eye

protection.

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and confirmation of (S)-(+)-2-
Pentanol.

e 1H NMR Spectroscopy: In a typical *H NMR spectrum, the proton on the carbon bearing the
hydroxyl group (-CHOH) would appear in the 3.4-4.5 ppm region, deshielded by the
electronegative oxygen atom.[15][16] The hydroxyl proton itself often appears as a broad
singlet, though its chemical shift can vary depending on concentration and solvent.[15] The
addition of D20 would cause the hydroxyl proton signal to disappear, confirming its identity.
[15][17]

e 13C NMR Spectroscopy: The carbon atom attached to the hydroxyl group (C2) is
characteristically found in the 50-65 ppm range.[15] The reported shifts for 2-pentanol are
approximately 67.7 ppm (C2), 41.6 ppm (C3), 23.4 ppm (C1), 19.0 ppm (C4), and 14.1 ppm
(C5).[18]

e Infrared (IR) Spectroscopy: The IR spectrum of (S)-(+)-2-Pentanol exhibits a strong, broad
absorption band in the region of 3200-3600 cm~? due to the O-H stretching vibration of the
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alcohol group. A strong C-O stretching absorption is also expected around 1050-1150 cm™1.
Data is available in the NIST Chemistry WebBook.[7]

o Mass Spectrometry (MS): In electron ionization mass spectrometry, alcohols typically
undergo fragmentation through alpha-cleavage (cleavage of the C-C bond adjacent to the
oxygen) and dehydration (loss of a water molecule). The NIST Chemistry WebBook provides
the mass spectrum for this compound.[6]

Chemical Properties and Applications
Chemical Reactivity

As a typical secondary alcohol, (S)-(+)-2-Pentanol undergoes reactions such as:

o Oxidation: It can be oxidized to the corresponding ketone, 2-pentanone, using common
oxidizing agents like chromic acid.[2]

» Dehydration: Under acidic conditions, it can be dehydrated to form pentene isomers.[2]

« Esterification: It reacts with carboxylic acids or their derivatives to form esters.

Synthesis

(S)-(+)-2-Pentanol can be synthesized via the acid-catalyzed hydration of 1-pentene. This
reaction proceeds through a more stable secondary carbocation intermediate, leading to the
formation of 2-pentanol.[19] Enantioselective synthesis methods are required to produce the
pure (S)-enantiomer. Another method involves the catalytic reduction of methyl n-propyl ketone
(2-pentanone).[20]

Caption: Synthesis of 2-Pentanol via acid-catalyzed hydration of 1-pentene.

Applications
(S)-(+)-2-Pentanol is a versatile compound with numerous applications:
e Pharmaceuticals: It serves as a crucial chiral intermediate in the synthesis of

enantiomerically pure pharmaceutical compounds, which can lead to medications with
improved efficacy and reduced side effects.[1][10]
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o Fragrance and Flavor Industry: Valued for its pleasant odor, it is used as a fragrance
component in perfumes and a flavoring agent in food products.[1]

e Solvent: It acts as a solvent in various chemical reactions and formulations.[1][11]

o Cosmetics: It is incorporated into cosmetic products for its emulsifying properties, helping to
stabilize formulations.[1]

Experimental Protocols

Accurate determination of physical properties is fundamental. The following sections detail
standard methodologies.

Boiling Point Determination (Micro-Reflux Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[21][22] The micro-reflux method is suitable for small sample volumes.

Methodology:

o Apparatus Setup: Place a small test tube containing approximately 1-2 mL of (S)-(+)-2-
Pentanol and a small stir bar into a heating block on a hot plate stirrer.

o Thermometer Placement: Clamp a thermometer so that its bulb is positioned about 1 cm
above the surface of the liquid.[23]

o Heating and Reflux: Turn on the stirrer for gentle mixing and begin heating the block.
Observe the liquid until it boils and a ring of condensing vapor (refluxing) is visible on the
walls of the test tube.[23]

o Temperature Measurement: The thermometer bulb must be at the level of this condensation
ring for an accurate measurement.[23] The stable temperature reading at which the liquid is
gently refluxing is the boiling point.

e Recording: Record the stable temperature and the atmospheric pressure.
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Preparation
Place sample (1-2 mL) Clamp thermometer
in a test tube with stir bar 1 cm above liquid

y

Position in heating block

Measurement

Start stirring and heating

:

Observe for boiling and
a stable reflux ring

:

Ensure thermometer bulb is
at the reflux ring level

:

Record the stable
temperature reading

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination using the Micro-Reflux Method.

Refractive Index Measurement

The refractive index measures how light propagates through a substance and is a
characteristic property. It can be determined using an Abbe refractometer or other methods.[24]

Methodology (using Abbe Refractometer):
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» Calibration: Ensure the refractometer is clean and calibrated, typically using distilled water.
o Sample Application: Place a few drops of (S)-(+)-2-Pentanol onto the prism surface.

o Measurement: Close the prisms and allow the sample to reach thermal equilibrium. Look
through the eyepiece and turn the adjustment knob until the dividing line between the light
and dark fields is sharp and centered on the crosshairs.

e Reading: Read the refractive index value from the instrument's scale. Record the
temperature at which the measurement was taken, as the refractive index is temperature-
dependent.

Optical Rotation Measurement (Polarimetry)

Optical rotation is the rotation of plane-polarized light by a chiral substance.[25] It is measured
with a polarimeter.

Methodology:

e Blank Measurement: Fill the polarimeter cell with the solvent used to dissolve the sample (or
with air if the sample is neat) and place it in the polarimeter. Zero the instrument by rotating
the analyzer to find the point of minimum light transmission.

o Sample Measurement: Fill the polarimeter cell with the (S)-(+)-2-Pentanol sample of a
known concentration (c, in g/mL) or as a neat liquid. The standard cell path length (1) is
typically 1 decimeter (dm).

o Angle Measurement: Place the sample cell in the polarimeter. The plane of polarized light will
be rotated. Rotate the analyzer to again find the point of minimum illumination and record the
observed angle of rotation (a).[26]

o Specific Rotation Calculation: Calculate the specific rotation [a] using Biot's law: [a] = a/ (I *
c). For a neat liquid, c is the density in g/mL.[26][27] The "+" sign in (S)-(+)-2-Pentanol
indicates it is dextrorotatory, rotating the plane of polarized light to the right (clockwise).[25]

Conclusion
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(S)-(+)-2-Pentanol is a fundamentally important chiral alcohol with well-defined physical,
chemical, and spectroscopic properties. Its role as a building block in asymmetric synthesis
underscores its value in the pharmaceutical and chemical industries. This guide provides the
core technical data and methodologies essential for its effective use in research and
development, ensuring that scientists and professionals can leverage its properties with
precision and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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